Cas no 462996-04-9 (diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine)

• Product Name: diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine
• CAS No: 462996-04-9
• Molecular Formula: C₂₈H₁₈F₁₇P
• Molecular Weight: 708.38900
• CID: 930324
• PubChem ID: 57646764

diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine Properties

Names and Identifiers

• diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]-diphenylphosphane
• (4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl)diphenylphosphine
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phenyl] diphenylphosphine
• bis-phenyl-[4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]phosphine
• Fluoroflash
• PPh2(p-C6H4-C2H4C8F17)
• 462996-04-9
• DTXSID80465315
• NS00111588
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phenyl] diphenylphosphine, >=99%
• SCHEMBL485743
• diphenyl-[4-(1 h,1 h,2h,2h-perfluorodecyl)phenyl]phosphine

• MDL： MFCD03788352
• InChIKey： UPXCRVHPPXSSDG-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H18F17P/c29-21(30,22(31,32)23(33,34)24(35,36)25(37,38)26(39,40)27(41,42)28(43,44)45)16-15-17-11-13-20(14-12-17)46(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14H,15-16H2
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=C(C=C3)CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 708.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 12
• Monoisotopic Mass: 708.0874663g/mol
• Heavy Atom Count: 46
• Complexity: 971
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 9.38680
• PSA: 13.59000
• Boiling Point: 459.7°C at 760 mmHg
• Melting Point: 81-85 °C
• Flash Point: 231.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives